Cas no 2138273-54-6 (Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl-)

• Product Name: Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl-
• CAS No: 2138273-54-6
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5260612
• Update Time: 2025-06-11

Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl-

• Inchi： 1S/C12H19N3O2/c1-7(2)8(3)12(16)15-11-10(17-4)5-9(13)6-14-11/h5-8H,13H2,1-4H3,(H,14,15,16)
• InChI Key： GGGKHOVAEZRPFY-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(N)C=C1OC)(=O)C(C)C(C)C

Additional information on Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl-

Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl- (CAS No. 2138273-54-6): A Comprehensive Overview

Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl-, identified by its CAS number 2138273-54-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of multiple functional groups, including amide and pyridine moieties, makes it a versatile candidate for further exploration in synthetic chemistry and pharmacological studies.

The structural composition of Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl- involves a butanamide backbone substituted with a 5-amino-3-methoxy-2-pyridinyl group. This specific arrangement of atoms imparts unique chemical properties that are being investigated for their biological activity. The amide group is known for its role in protein-protein interactions and as a key moiety in many bioactive molecules. In contrast, the pyridine ring system is frequently encountered in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies have indicated that the amine and methoxy substituents on the pyridine ring may enhance the solubility and bioavailability of the compound, making it an attractive candidate for further development into therapeutic agents. Additionally, the dimethyl substitution on the butanamide moiety could influence the compound's metabolic stability and pharmacokinetic profile.

In the realm of drug discovery, Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl- has been explored for its potential as an intermediate in the synthesis of more complex pharmacophores. The pyridine-based scaffold is particularly relevant in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amide group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The compound's structural features also make it a valuable tool in biochemical research. For instance, its ability to interact with enzymes and receptors can be exploited to study enzyme kinetics and receptor binding mechanisms. Such studies are fundamental in understanding disease pathways and developing targeted therapies. Moreover, the presence of multiple chiral centers in this molecule presents opportunities for developing enantiomerically pure derivatives with enhanced selectivity and reduced side effects.

Current research is focusing on synthesizing analogs of Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl- to optimize its pharmacological properties. By modifying substituents or altering the core structure, scientists aim to identify compounds with improved efficacy and reduced toxicity. High-throughput screening techniques are being employed to rapidly assess the activity of these derivatives against various biological targets.

The use of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in characterizing the structure and purity of this compound. These analytical techniques provide detailed information about molecular interactions and conformational changes, which are critical for understanding its behavior in biological systems. Additionally, computational methods such as molecular dynamics simulations are being used to predict how the molecule will behave within a cellular environment.

The potential applications of Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl- extend beyond drug development. Its unique structural features make it a suitable candidate for use as a ligand in biochemical assays or as a building block for more complex organic synthesis. The compound's ability to modulate biological pathways could also make it useful in agricultural research or as a tool for developing new materials with specific chemical properties.

In conclusion, Butanamide, N-(5-amino-3-methoxy-2-pyridinyl)-2,3-dimethyl-, with its CAS number 2138273-54-6, represents a promising area of research in pharmaceutical chemistry. Its complex structure and diverse functional groups offer numerous opportunities for further exploration in drug discovery and biochemical studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.